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Compound of Interest

Compound Name: 5-Chloro-2-ethylaniline

Cat. No.: B2631958 Get Quote

An In-depth Technical Guide to the Applications of 5-Chloro-2-ethylaniline in Organic

Synthesis

This guide provides an in-depth analysis of 5-Chloro-2-ethylaniline, a pivotal intermediate in

modern organic synthesis. Moving beyond a simple catalog of reactions, we will explore the

causal relationships between its unique molecular structure and its utility as a versatile building

block. The strategic placement of the chloro, ethyl, and amino functionalities imparts a distinct

reactivity profile that is leveraged in the synthesis of a diverse array of commercially significant

molecules, from vibrant azo dyes to complex bioactive compounds. This document is intended

for researchers, process chemists, and drug development professionals seeking to harness the

synthetic potential of this important aromatic amine.

Core Properties and Safety Mandates
5-Chloro-2-ethylaniline (CAS No: 3843-97-8) is an aromatic amine whose utility is predicated

on its physicochemical properties.[1][2] Understanding these characteristics is fundamental to

its effective and safe application in any synthetic workflow.

Physicochemical Data Summary
The inherent properties of 5-Chloro-2-ethylaniline dictate its handling, reaction conditions,

and purification strategies. Key data are summarized below for rapid reference.
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Property Value Source

CAS Number 3843-97-8 [1][2]

Molecular Formula C₈H₁₀ClN [1][2]

Molecular Weight 155.63 g/mol [1][2]

Appearance

Not explicitly stated, but

related anilines are typically

yellow to brown liquids or

solids.

Boiling Point 252.6°C at 760 mmHg [1]

Storage

Room temperature, away from

light, under an inert

atmosphere.[1]

Safety and Handling Protocols
As with all aromatic amines, 5-Chloro-2-ethylaniline and its structural analogs like 5-chloro-2-

methylaniline are considered hazardous.[3][4][5] Strict adherence to safety protocols is non-

negotiable.

Exposure Controls: Handle in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of vapors.[3][6] Wear appropriate Personal Protective Equipment (PPE),

including chemical-resistant gloves (e.g., nitrile), safety goggles with side shields, and a lab

coat.[3][6]

Toxicological Profile: Anilines can be readily absorbed through the skin and are harmful if

swallowed.[4][5] They are suspected of causing serious eye irritation and may cause

damage to organs through prolonged or repeated exposure.[3][4][6]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid anhydrides,

and acid chlorides, as these can lead to vigorous or exothermic reactions.[5]

Spill & Disposal: In case of a spill, absorb with an inert material and place in a suitable,

closed container for disposal.[3] Dispose of waste in accordance with local, regional, and
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national regulations.[7]

The Synthetic Versatility of 5-Chloro-2-ethylaniline
The synthetic utility of 5-Chloro-2-ethylaniline stems from the predictable and differential

reactivity of its functional groups. The interplay between the nucleophilic amino group, the

deactivating but ortho-, para-directing chloro group, and the sterically influencing ethyl group

allows for controlled, regioselective transformations.
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Starting Material

Key Transformations

Product Classes

5-Chloro-2-ethylaniline

Diazotization

 NaNO₂, HCl 
 0-5 °C 

Cyclization / Annulation

 Carbonyl compounds, 
 Acid Catalyst 

N-Acylation

 Acyl Halides, 
 Base 

Azo Dyes & Pigments

 Coupling Agent 
 (e.g., Naphthols) 

Heterocyclic Compounds
(e.g., Quinolines, Indoles)

Agrochemical & Pharmaceutical
Intermediates

Step 1: Diazotization

Step 2: Azo Coupling

5-Chloro-2-ethylaniline

5-Chloro-2-ethylbenzenediazonium
Chloride (Unstable Intermediate) 0-5 °C 

NaNO₂ + 2HCl

Azo Dye Product

 Electrophilic Aromatic
 Substitution 

Electron-Rich Coupler
(e.g., 2-Naphthol)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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